Cas no 16696-83-6 (Carbamodithioic acid,methyl ester (9CI))

• Product Name: Carbamodithioic acid,methyl ester (9CI)
• CAS No: 16696-83-6
• MF: C₂H₅NS₂
• MW: 107.19779753685
• CID: 143847
• PubChem ID: 4995032
• Update Time: 2025-04-19

Carbamodithioic acid,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,methyl ester (9CI)
• methyl carbamodithioate
• AC1NM1H2
• CHEMBL1673038
• dithiocarbamic acid methyl ester
• Dithiocarbamidsaeure-methylester
• Dithiokohlensaeure-methylester-amid
• Methyl dithiocarbamate
• NSC166170
• S-Methyl Dithiocarbamate
• Q27896494
• AKOS006338814
• SCHEMBL256546
• 55293L83DX
• 16696-83-6
• NSC-166170
• (methylsulfanyl)carbothioamide
• Carbamic acid, dithio-, methyl ester
• Carbamodithioic acid, methyl ester
• Methyl-dithiocarbamate
• DTXSID90407347
• PLMHQXSIADFDIE-UHFFFAOYSA-N
• UNII-55293L83DX
• EN300-70753

• Inchi： 1S/C2H5NS2/c1-5-2(3)4/h1H3,(H2,3,4)
• InChI Key： PLMHQXSIADFDIE-UHFFFAOYSA-N
• SMILES： S(C(N)=S)C

Computed Properties

• Exact Mass: 106.98645
• Monoisotopic Mass: 106.986341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 0.7

Experimental Properties

• Density: 1.273
• Boiling Point: 182.7°C at 760 mmHg
• Flash Point: 64.3°C
• Refractive Index: 1.634
• PSA: 26.02
• LogP: 1.29330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Dithiocarbamic acids and derivatives Dithiocarbamic acid esters